Cas no 2137590-72-6 (methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate
• CAS No: 2137590-72-6
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6433440
• PubChem ID: 165800344
• Update Time: 2025-07-02

methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate
• 2137590-72-6
• EN300-1121090

• Inchi： 1S/C12H19N3O2/c1-3-4-7-15-11(13)9(8-5-6-8)10(14-15)12(16)17-2/h8H,3-7,13H2,1-2H3
• InChI Key： QQSFIOZSQLVKCK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=C(N)N(CCCC)N=1)C1CC1)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate

Methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate (CAS No. 2137590-72-6): A Comprehensive Overview

Methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2137590-72-6, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of both amino and carboxylate functional groups, along with a cyclopropyl substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound belongs to the pyrazole class of heterocycles, which are known for their broad spectrum of biological activities. Pyrazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate contributes to its distinct pharmacophoric features, which may influence its interactions with biological targets.

In recent years, there has been a growing interest in developing novel pyrazole derivatives as potential therapeutic agents. The structural motif of this compound allows for modifications that can enhance its pharmacological profile. For instance, the amino group at the 5-position can be further functionalized to introduce additional binding pockets or improve solubility, while the carboxylate group at the 3-position can serve as a linker for bioconjugation strategies.

One of the most compelling aspects of methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate is its potential as a lead compound in medicinal chemistry. Researchers have leveraged similar pyrazole scaffolds to develop drugs that have entered clinical trials. The cyclopropyl group, in particular, is a recognized pharmacophore that can enhance binding affinity and metabolic stability. This feature makes it an attractive component for designing molecules with improved pharmacokinetic properties.

The synthesis of methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate involves multi-step organic transformations that highlight the synthetic versatility of pyrazole derivatives. The process typically begins with the formation of the pyrazole core through cyclocondensation reactions, followed by sequential functionalization to introduce the desired substituents. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

Biological evaluation of this compound has revealed promising activities in various disease models. In vitro studies have shown that methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate exhibits inhibitory effects on certain enzymes and receptors relevant to inflammation and cancer. These findings have prompted further investigation into its potential therapeutic applications. Additionally, computational modeling has been used to predict how this molecule might interact with biological targets, providing insights into its mechanism of action.

The integration of computational methods with experimental approaches has been instrumental in understanding the pharmacological properties of methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate. Molecular docking studies have identified key interactions between this compound and its target proteins, which can guide the design of more potent derivatives. Furthermore, structure-based drug design strategies have been employed to optimize the scaffold for better binding affinity and selectivity.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate has undergone preliminary toxicology studies to evaluate its potential side effects. These assessments are crucial for ensuring that promising compounds proceed to more advanced stages of development without posing significant risks to human health.

The future prospects for methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate are exciting, given its unique structural features and potential biological activities. Ongoing research aims to explore new synthetic pathways and functionalization strategies that could enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the discovery of novel drugs based on this promising scaffold.

In conclusion, methyl 5-amino-1-butyl-4-cyclopropyl-1H-pyrazole-3-carboxylate (CAS No. 2137590-72) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery of new treatments for various diseases.